Cas no 7442-76-4 (4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-)

4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- structure
7442-76-4 structure
Product Name:4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
CAS No:7442-76-4
MF:C8H7NO4
MW:181.145482301712
CID:541051
PubChem ID:440898
Update Time:2025-04-19

4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 5-formyl-3-hydroxy-2-methyl-
    • 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylic acid
    • 5-formyl-3-hydroxy-2-methylpyridine-4-carboxylic acid
    • Isonicotinic acid, 5-formyl-3-hydroxy-2-methyl-
    • AKOS006313651
    • 5-Formyl-3-hydroxy-2-methylisonicotinic acid
    • SCHEMBL14575607
    • 2-Methyl-3-hydroxy-5-formylpyridine-4-carboxylate
    • 5-Formyl-3-hydroxy-2-methylisonicotinic acid #
    • DTXSID30331536
    • JTWNWNJMNSJYDL-UHFFFAOYSA-N
    • C06050
    • CHEBI:28038
    • 7442-76-4
    • Inchi: 1S/C8H7NO4/c1-4-7(11)6(8(12)13)5(3-10)2-9-4/h2-3,11H,1H3,(H,12,13)
    • InChI Key: JTWNWNJMNSJYDL-UHFFFAOYSA-N
    • SMILES: OC1C(C)=NC=C(C=O)C=1C(=O)O

Computed Properties

  • Exact Mass: 181.03751
  • Monoisotopic Mass: 181.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 87.5Ų

Experimental Properties

  • PSA: 87.49
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk